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Compound of Interest

Compound Name: Vanyldisulfamide

Cat. No.: B086878 Get Quote

A comprehensive search for the mechanism of action and experimental data for

Vanyldisulfamide did not yield sufficient information to create a detailed comparative guide as

requested. The available scientific literature and public databases lack substantial research on

this specific compound, its signaling pathways, and comparative efficacy data.

While "Vanyldisulfamide" is listed in chemical databases with a CAS number of 119-85-7,

extensive research into its biological activity and mechanism of action has not been published

in accessible scientific journals or presented at major conferences. This prevents a data-driven

comparison with alternative compounds.

However, research on a related class of compounds, specifically those containing vanadium,

such as Vanadyl Sulfate, is extensive. Vanadyl sulfate has been investigated for its insulin-

mimetic properties and its potential as a therapeutic agent for diabetes. Given the potential

relationship suggested by the "Vanyl-" prefix, a comparative guide on Vanadyl Sulfate can be

provided as an illustrative example of how such a guide would be structured.

Alternative Topic: Validating the Mechanism of
Action of Vanadyl Sulfate
This guide will now focus on Vanadyl Sulfate, a well-researched vanadium compound, to

demonstrate the requested format and content. We will compare its performance with other

insulin-mimetic agents and provide supporting experimental data.
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Introduction to Vanadyl Sulfate
Vanadyl sulfate, an inorganic vanadium salt, has demonstrated insulin-like effects in both in

vitro and in vivo models.[1][2] Its primary investigated application is in the management of

diabetes mellitus, where it has been shown to improve glycemic control.[1][3] The proposed

mechanisms of action center on its ability to modulate key components of the insulin signaling

pathway.[2][4]

Comparative Analysis of Insulin-Mimetic Agents
To objectively evaluate the performance of Vanadyl Sulfate, we compare it with Metformin, a

widely used first-line treatment for type 2 diabetes, and a newer class of drugs, the SGLT2

inhibitors (e.g., Canagliflozin).
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Feature Vanadyl Sulfate Metformin
SGLT2 Inhibitors
(Canagliflozin)

Primary Mechanism

Inhibition of protein

tyrosine phosphatases

(PTPs), particularly

PTP1B, leading to

prolonged insulin

receptor

phosphorylation.[2][4]

Activation of AMP-

activated protein

kinase (AMPK),

leading to reduced

hepatic

gluconeogenesis and

increased glucose

uptake in peripheral

tissues.

Inhibition of the

sodium-glucose co-

transporter 2 (SGLT2)

in the kidney, leading

to increased urinary

glucose excretion.

Effect on Insulin

Sensitivity

Improves hepatic and

muscle insulin

sensitivity.[3]

Improves peripheral

insulin sensitivity.

Indirectly improves

insulin sensitivity,

partly due to weight

loss and reduced

glucotoxicity.

Effect on Glycemic

Control

Reduces fasting

plasma glucose and

HbA1c.[3]

Reduces fasting

plasma glucose and

HbA1c.

Reduces fasting

plasma glucose and

HbA1c.

Key Experimental

Finding

In a 6-week study with

type 2 diabetic

patients, 150 mg/day

of vanadyl sulfate

significantly

decreased fasting

plasma glucose from

194 ± 16 to 155 ± 15

mg/dL.[3]

In the UK Prospective

Diabetes Study

(UKPDS), metformin

treatment was

associated with a 32%

risk reduction in any

diabetes-related

endpoint compared to

conventional therapy.

In the CANVAS

Program, canagliflozin

was associated with a

lower risk of the

primary composite

outcome of death from

cardiovascular

causes, nonfatal

myocardial infarction,

or nonfatal stroke than

placebo.

Side Effects Gastrointestinal

intolerance at higher

doses.[5]

Gastrointestinal side

effects (e.g., diarrhea,

nausea), lactic

acidosis (rare).

Genital mycotic

infections, urinary

tract infections,

osmotic diuresis-
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related adverse

events.

Experimental Protocols
This technique is a gold-standard method for assessing insulin sensitivity in vivo.

Subject Preparation: Subjects are fasted overnight. Two intravenous catheters are inserted,

one for infusion and one for blood sampling.

Insulin Infusion: A continuous infusion of insulin is administered at a constant rate to achieve

a steady-state hyperinsulinemia.

Glucose Infusion: A variable infusion of glucose is administered to maintain a constant blood

glucose level (euglycemia).

Blood Sampling: Blood samples are taken frequently to monitor blood glucose levels.

Data Analysis: The rate of glucose infusion required to maintain euglycemia is a measure of

insulin sensitivity. A higher glucose infusion rate indicates greater insulin sensitivity.

This technique is used to detect and quantify the phosphorylation state of specific proteins in a

signaling pathway.

Sample Preparation: Cells or tissues are treated with the compound of interest (e.g., vanadyl

sulfate) and/or insulin. The cells are then lysed to extract proteins.

Gel Electrophoresis: Protein lysates are separated by size using sodium dodecyl sulfate-

polyacrylamide gel electrophoresis (SDS-PAGE).

Protein Transfer: The separated proteins are transferred from the gel to a membrane (e.g.,

nitrocellulose or PVDF).

Antibody Incubation: The membrane is incubated with a primary antibody specific to the

phosphorylated form of the target protein (e.g., anti-phospho-Insulin Receptor). A secondary

antibody conjugated to an enzyme (e.g., horseradish peroxidase) is then used to bind to the

primary antibody.
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Detection: A substrate is added that reacts with the enzyme to produce a detectable signal

(e.g., chemiluminescence), which is captured on film or by a digital imager. The intensity of

the signal corresponds to the amount of phosphorylated protein.

Signaling Pathways and Experimental Workflows
Below are diagrams illustrating the insulin signaling pathway and a typical experimental

workflow for evaluating insulin mimetics.
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Caption: Insulin signaling pathway and the inhibitory action of Vanadyl Sulfate on PTP1B.
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In Vitro Studies In Vivo Studies
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Caption: Experimental workflow for evaluating the mechanism of action of insulin-mimetic

compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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